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Abstract

This technical guide provides a comprehensive overview of the thermodynamic properties of 4-
Methylcyclohexanone (CAS No: 589-92-4), a significant intermediate in the synthesis of
pharmaceuticals and a widely used solvent. A thorough compilation of key thermodynamic
data, including physical properties, heat capacity, and enthalpy of vaporization, is presented to
support research, process development, and safety assessments. This document summarizes
gquantitative data in structured tables for ease of reference and comparison. Furthermore, it
outlines the general experimental methodologies employed for the determination of these
critical parameters. Visual diagrams of experimental workflows are included to provide a clear
understanding of the underlying principles of these measurements.

Introduction

4-Methylcyclohexanone, a derivative of cyclohexanone, is a colorless to pale yellow liquid
with a faint, pleasant odor.[1] Its utility as a solvent and an intermediate in the synthesis of
various organic compounds, including pharmaceuticals, fragrances, and agrochemicals,
necessitates a thorough understanding of its physicochemical and thermodynamic properties.
[1] Accurate thermodynamic data is paramount for the design and optimization of chemical
processes, ensuring safe handling and storage, and for computational modeling of molecular
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interactions. This whitepaper serves as a centralized resource for researchers and

professionals, consolidating available data on the thermodynamic properties of 4-

Methylcyclohexanone.

Physical and Thermodynamic Properties

A compilation of the fundamental physical and thermodynamic properties of 4-

Methylcyclohexanone is presented below. These values have been aggregated from various

chemical databases and literature sources.

General Physical Properties

The basic physical characteristics of 4-Methylcyclohexanone are summarized in Table 1.

These properties are fundamental for its handling, storage, and use as a solvent.

Table 1: Physical Properties of 4-Methylcyclohexanone

Property Value Source(s)
Molecular Formula C7H120 [2]
Molecular Weight 112.17 g/mol [2]
Appearance Clear light yellow liquid [2]
Melting Point -40.6 °Cto-41 °C [2]
Boiling Point 169 - 171.3 °C at 760 mmHg [2]
Density 0.914 - 0.934 g/cm3 (at 20-25 2]

OC)

Refractive Index

1.441 - 1.452 (at 20 °C)

[2]

Flash Point 40 - 48 °C (closed cup)
Insoluble in water; soluble in
Solubility oils and non-polar organic

solvents.[1][2]

[1]2]

Thermodynamic Data
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Key thermodynamic parameters of 4-Methylcyclohexanone are crucial for process design and
safety calculations. These are detailed in Table 2.

Table 2: Thermodynamic Properties of 4-Methylcyclohexanone

Property Value Conditions Source(s)
Vapor Pressure 1.5 mmHg 25°C [2]
20 hPa (15 mmHg) 65 °C
Heat of Vaporization
40.6 kJ/mol
(AHvap)
Liquid Heat Capacity
o 207.1 J/(mol-K) 290 K [3]
(Cp,liquid)
Gas Heat Capacity
206.2 + 0.8 J/((mol-K) 445 K [4]
(Cp.gas)
211.3 + 1.2 J/(mol-K) 450 K [4]
215.7 £ 1.6 J/(mol-K) 460 K [4]
218.8+ 1.6 J/(mol-K) 470K [4]
221.8 + 1.8 J/((mol-K) 480 K [4]
224.8 £ 2.0 J/(mol-K) 490 K [4]
227.8+2.5J/(mol-K) 500 K [4]

Experimental Protocols for Thermodynamic
Property Determination

The accurate determination of thermodynamic properties relies on precise experimental
methodologies. While the specific, detailed protocols from the original publications for 4-
Methylcyclohexanone are not readily available, this section outlines the general and standard
procedures used for measuring key thermodynamic parameters of organic liquids.

Determination of Heat Capacity (Cp)
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The heat capacity of a substance, which is the amount of heat required to raise its temperature
by one degree, is a critical thermodynamic property. For liquids, this is typically measured using
calorimetry.

Methodology: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a widely used thermal analysis technique to measure the
heat capacity of liquids. The instrument measures the difference in heat flow between a sample
and a reference as a function of temperature.

Experimental Workflow:

» Calibration: The DSC instrument is calibrated for temperature and heat flow using standard
materials with known melting points and enthalpies of fusion.

» Sample Preparation: A small, accurately weighed sample of 4-Methylcyclohexanone
(typically a few milligrams) is hermetically sealed in a sample pan. An empty, sealed pan is
used as a reference.

o Measurement Scans: A three-step procedure is typically followed:

o Baseline Scan: The instrument is run with two empty pans to obtain a baseline heat flow
curve.

o Standard Scan: A standard material with a known heat capacity (e.g., sapphire) is run
under the same conditions.

o Sample Scan: The sample of 4-Methylcyclohexanone is run under the identical
temperature program.

o Data Analysis: The heat capacity of the sample is calculated by comparing the heat flow
signals from the three scans at a given temperature, using the known mass of the sample
and the standard.
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Figure 1: Workflow for heat capacity determination using DSC.

The gas-phase heat capacity data cited from the NIST database was determined by Vilcu R. in
1975, likely using a flow calorimetry method suitable for vapors.[4] The liquid-phase data from

Herz and Bloch in 1924 would have been determined using classical calorimetry techniques of
that era.[3]

Determination of Vapor Pressure
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Vapor pressure is a key indicator of a liquid's volatility and is essential for distillation design and
safety assessments.

Methodology: Ebulliometry or Isoteniscope Method

Ebulliometry involves measuring the boiling point of a liquid at different externally controlled
pressures. The isoteniscope method, a static technique, measures the pressure of the vapor in
equilibrium with the liquid at a given temperature.

Experimental Workflow (Isoteniscope Method):

o Apparatus Setup: The isoteniscope, a U-shaped manometer, is filled with the liquid sample
(4-Methylcyclohexanone). The apparatus is connected to a pressure sensor and a vacuum

pump.

e Degassing: The sample is typically degassed by gentle boiling under vacuum to remove any
dissolved air.

o Temperature Control: The sample bulb is immersed in a constant-temperature bath.

« Equilibrium Measurement: At a set temperature, the external pressure is adjusted until the
liquid levels in the U-tube manometer are equal, indicating that the external pressure is equal
to the vapor pressure of the sample.

o Data Collection: The pressure and temperature are recorded. The process is repeated at
various temperatures to obtain a vapor pressure curve.

o Enthalpy of Vaporization Calculation: The enthalpy of vaporization (AHvap) can be
determined from the slope of a plot of In(P) versus 1/T, according to the Clausius-Clapeyron
equation.
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Figure 2: Workflow for vapor pressure determination.
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Conclusion

This technical guide has consolidated the key thermodynamic and physical properties of 4-
Methylcyclohexanone from available literature and databases. The provision of these data in
a structured format, alongside an overview of the standard experimental methodologies for
their determination, aims to support the activities of researchers, scientists, and drug
development professionals. A comprehensive understanding of these properties is
indispensable for the effective and safe application of 4-Methylcyclohexanone in both
laboratory and industrial settings. Future experimental work could focus on re-evaluating some
of the older data using modern analytical techniques to further refine these critical parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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